6-(tert-Butoxycarbonylamino)pyridine-2-propionaldehyde

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: tert-butyl N-[6-(3-oxopropyl)pyridin-2-yl]carbamate
• InChI: InChI=1S/C13H18N2O3/c1-13(2,3)18-12(17)15-11-8-4-6-10(14-11)7-5-9-16/h4,6,8-9H,5,7H2,1-3H3,(H,14,15,17)
• InChI Key: BZKBOWSHVZHWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=N1)CCC=O

Description

6-(tert-Butoxycarbonylamino)pyridine-2-propionaldehyde is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of N-[6-(3,4-dihydroxybutyl)(2-pyridyl)](tert-butoxy)carboxamide in tetrahydrofuran/water (1 eq/1 eq, 0.1M) was added sodium metaperiodate (1.3 eq) at 0° C. and stirred for 1 hr. The reaction was warmed to room temperature and diluted with ethyl acetate. The reaction was extracted with saturated sodium bicarbonate, dried with sodium sulfate, filtered and concentrated in vacuo to yield the product. EI-MS m/z 251(M+H)+